2-[5-(4-Chlorophenyl)-1,3,5-dithiazinan-2-ylidene]-2-diethoxyphosphorylacetonitrile

• Molecular Formula: C15H18ClN2O3PS2
• Molecular Weight: 404.9 g/mol
• IUPAC Name: 2-[5-(4-chlorophenyl)-1,3,5-dithiazinan-2-ylidene]-2-diethoxyphosphorylacetonitrile
• InChI: InChI=1S/C15H18ClN2O3PS2/c1-3-20-22(19,21-4-2)14(9-17)15-23-10-18(11-24-15)13-7-5-12(16)6-8-13/h5-8H,3-4,10-11H2,1-2H3
• InChI Key: ZALVDCZZODGNLH-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(=C1SCN(CS1)C2=CC=C(C=C2)Cl)C#N)OCC

Description

2-[5-(4-chlorophenyl)-1,3,5-dithiazinan-2-ylidene]-2-diethoxyphosphorylacetonitrile is a dialkylarylamine and a tertiary amino compound.

Scientific Research Applications

Alternative Synthesis Methods

• Ferreira and Figueroa-Villar (2014) presented an alternative synthesis method for a closely related compound, 2-(1,3-dithian-2-ylidene)-acetonitrile, using 3-(4-chlorophenyl)-3-oxopropanenitrile and carbon disulfide as starting materials. This method achieved a 75% overall yield and involved a methanolysis process with possible intermediates leading to the product formation. Molecular modeling was used to justify the proposed reaction mechanism (Ferreira & Figueroa-Villar, 2014).

Synthesis and Characterization of Derivatives

• Tayade and Waghmare (2016) worked on synthesizing and characterizing derivatives of a similar compound, focusing on the series of 3-(4-chlorophenyl)-2,4-dithio-1,3,5-triazines. The structure of the synthesized compounds was confirmed through chemical tests, elemental analysis, and spectral characterizations (Tayade & Waghmare, 2016).

Structural Analysis of Phosphine Derivatives

• Montes-Tolentino et al. (2018) conducted a comprehensive structural analysis of phosphine derivatives related to 5-methyl-[1,3,5]-dithiazinan-2-yl. This research included synthesizing and studying the structures of these molecules, which are analogous to cyclohexanylphosphines and noted for their bulkiness and multiple lone pairs. X-Ray diffraction and calculations for molecular structures and electronic distribution were key aspects of this study (Montes-Tolentino et al., 2018).

Spectroscopic and Quantum Chemical Analysis

• Viji et al. (2020) performed spectroscopic and quantum chemical analysis on a bioactive molecule closely related to the compound . This study included molecular docking to identify hydrogen bonds and binding energy with different proteins, offering insights into potential biological applications (Viji et al., 2020).